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Abstract

This technical guide provides an in-depth exploration of the chemistry of ethoxyquin as a highly
effective antioxidant in the rubber industry. It delves into the fundamental mechanisms of
rubber degradation and the crucial role of antioxidants in preserving the integrity and extending
the service life of rubber products. The guide offers a detailed examination of ethoxyquin's
synthesis, its mechanism of action as a free-radical scavenger, and its influence on the
vulcanization process and the final mechanical properties of rubber vulcanizates. Furthermore,
it addresses the degradation pathways of ethoxyquin and the potential toxicological
implications of its transformation products. This document is intended to be a comprehensive
resource, integrating theoretical principles with practical application insights and detailed
experimental protocols for researchers and professionals in the field.
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Introduction: The Imperative for Antioxidants in
Rubber

Rubber, a polymer of isoprene, is a cornerstone material in numerous industries due to its
unique viscoelastic properties. However, the unsaturated nature of its polymer chains makes it
susceptible to degradation upon exposure to various environmental factors, including heat,
oxygen, ozone, and mechanical stress.[1] This degradation manifests as hardening, cracking,
loss of tensile strength, and reduced elasticity, ultimately leading to premature failure of the
rubber product.[2]

The primary mechanism of this degradation is a free-radical chain reaction initiated by the
formation of alkyl radicals on the polymer backbone. These radicals react with oxygen to form
peroxy radicals, which then propagate the degradation by abstracting hydrogen from other
polymer chains, creating a cascade of oxidative damage. To counteract this, antioxidants are
incorporated into rubber formulations.[1] These molecules function by interrupting the free-
radical chain reaction, thereby preserving the physical and chemical properties of the rubber.
Among the various classes of antioxidants, quinoline-based compounds, such as ethoxyquin,
have proven to be exceptionally effective.[2]

Ethoxyquin: Chemical Profile and Synthesis

2.1. Chemical Identity

Chemical Name: 6-ethoxy-1,2-dihydro-2,2,4-trimethylquinoline

CAS Number: 91-53-2

Molecular Formula: C14H1aNO

Appearance: A light yellow to dark brown viscous liquid
2.2. Synthesis of Ethoxyquin

The industrial synthesis of ethoxyquin is typically achieved through a condensation reaction
between p-phenetidine and acetone. This reaction is generally carried out in the presence of an
acidic catalyst.
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A common synthetic route involves the reaction of p-aminophenethyl ether and acetone under
dehydration and condensation conditions, often utilizing a composite catalyst system such as
p-toluenesulfonic acid/iodine to improve yield and reaction efficiency. The process generally
involves heating the reactants in a suitable solvent, followed by neutralization, catalyst removal,
and purification of the final product by vacuum distillation.

The Antioxidant Mechanism of Ethoxyquin in
Rubber

Ethoxyquin functions as a potent antioxidant in rubber primarily through a radical scavenging
mechanism. It effectively terminates the auto-catalytic cycle of oxidation by donating a
hydrogen atom from its secondary amine group to reactive peroxy radicals (ROOe) and
hydroperoxide radicals (RO¢), which are the primary propagators of rubber degradation.

The key steps in the antioxidant action of ethoxyquin are:
e Initiation of Rubber Degradation:
o Heat, UV radiation, or mechanical stress leads to the formation of a polymer radical (Re).
o Re+ O2 - ROO- (Peroxy radical)
¢ Propagation of Degradation:
o ROOe + RH (Rubber polymer) - ROOH + Re
« Intervention by Ethoxyquin (EQ):
o EQ-NH + ROO+ — EQ-Ne + ROOH

The resulting ethoxyquin radical (EQ-Ne¢) is a relatively stable, less reactive species that does
not readily propagate the degradation chain. This radical can undergo further reactions to form
non-radical, stable products, effectively removing free radicals from the system.

One of the key transformation products of ethoxyquin is its quinone imine derivative.[3] The
formation of ethoxyquin quinone imine (EQI) is an indicator of its antioxidant activity. While EQI
itself can have some antioxidant properties, it is also a subject of toxicological concern.[3][4][5]
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Caption: Antioxidant mechanism of ethoxyquin in rubber.

Interaction with Vulcanization and Effects on
Physical Properties

The incorporation of ethoxyquin into a rubber compound can have a nuanced effect on the
sulfur vulcanization process. Vulcanization is the chemical process of converting natural rubber
and certain synthetic rubbers into more durable materials by heating them with sulfur or other
equivalent curatives.[6] This process forms cross-links between individual polymer chains.[7]

While the primary role of ethoxyquin is as an antioxidant, its chemical nature as a secondary
amine means it can interact with the components of the vulcanization system, which often
include accelerators that are also nitrogen-containing compounds. Some studies suggest that
certain antioxidants can have a slight retarding effect on the initial stages of vulcanization
(scorch), which can be beneficial in processing.[7] However, the overall impact on the final
cross-link density and the structure of the sulfur cross-links (mono-, di-, and polysulfidic) is
generally minimal at typical antioxidant addition levels.

The most significant impact of ethoxyquin is observed in the retention of physical properties
after aging.

Table 1: lllustrative Effect of Ethoxyquin on the Physical Properties of a Styrene-Butadiene
Rubber (SBR) Vulcanizate Before and After Heat Aging

- " Unaged (No Unaged (with Aged (No Aged (with
roper
SR Antioxidant) Ethoxyquin) Antioxidant) Ethoxyquin)
Tensile Strength
20.5 20.2 12.3 18.5
(MPa)
Elongation at
550 540 250 480
Break (%)
Hardness (Shore
65 65 75 68

A)
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Note: The data in this table is illustrative and can vary significantly based on the specific rubber
formulation, vulcanization system, and aging conditions.

As the table demonstrates, while the initial properties may be comparable, the retention of
tensile strength and elongation at break after aging is significantly higher in the presence of
ethoxyquin. This is a direct consequence of its ability to mitigate the chain scission and cross-
linking reactions that occur during oxidative degradation.

Degradation of Ethoxyquin and Toxicological
Considerations

During its function as an antioxidant, ethoxyquin is consumed and transformed into various
degradation products. The primary transformation products include ethoxyquin dimer (EQDM)
and ethoxyquin quinone imine (EQI).[5] The formation of these products is a complex process
influenced by factors such as temperature, oxygen concentration, and the presence of other
chemicals in the rubber matrix.

From a toxicological perspective, there are concerns regarding some of these transformation
products. Notably, ethoxyquin quinone imine (EQI) has been identified as a potential mutagen.
[3] This has led to regulatory scrutiny of ethoxyquin, particularly in applications outside of the
rubber industry, such as in animal feed.

In the context of rubber, a key concern is the potential for ethoxyquin and its degradation
products to leach from products like tires into the environment. Tire wear particles (TWPS) are a
recognized source of microplastic pollution, and the chemicals they contain can be released
into aquatic and terrestrial ecosystems.[3][9] Studies have shown that leachates from TWPs
can be toxic to aquatic organisms, although the specific contribution of ethoxyquin and its
byproducts to this toxicity is an area of ongoing research.[8][10][11]

Experimental Protocols
6.1. Evaluation of Ethoxyquin's Antioxidant Efficacy in a Rubber Compound

This protocol outlines a general procedure for assessing the effectiveness of ethoxyquin in a
rubber formulation.
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6.1.1. Materials and Equipment

Rubber (e.g., Natural Rubber, SBR)

e Standard compounding ingredients (e.g., carbon black, zinc oxide, stearic acid, sulfur,
accelerator)

o Ethoxyquin

e Two-roll mill or internal mixer

e Curing press

o Tensile testing machine

e Aging oven

o Hardness tester (Shore A)

6.1.2. Compounding and Curing Procedure

Mastication: The raw rubber is softened on a two-roll mill.

Ingredient Incorporation: Zinc oxide and stearic acid are added, followed by the filler (carbon
black). Ethoxyquin is then incorporated. Finally, the accelerator and sulfur are added at a
lower temperature to prevent premature vulcanization (scorching).

Homogenization: The compound is thoroughly mixed to ensure uniform dispersion of all
ingredients.

Curing: The compounded rubber is shaped into sheets and vulcanized in a curing press at a
specified temperature and time (e.g., 150°C for 30 minutes).

6.1.3. Testing Procedure

Initial Properties: The tensile strength, elongation at break, and hardness of the unaged
vulcanized rubber samples are measured according to relevant ASTM standards (e.qg.,
ASTM D412 for tensile properties, ASTM D2240 for hardness).
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o Accelerated Aging: A set of samples is placed in an aging oven at a specified temperature
(e.g., 70°C or 100°C) for a defined period (e.g., 72 hours), according to ASTM D573.

e Aged Properties: The tensile properties and hardness of the aged samples are measured.

o Data Analysis: The percentage retention of physical properties after aging is calculated to
determine the antioxidant efficacy of ethoxyquin.

Caption: Workflow for evaluating antioxidant efficacy.
6.2. Quantification of Ethoxyquin in a Rubber Matrix by HPLC

This protocol provides a general outline for the determination of ethoxyquin content in a
vulcanized rubber sample using High-Performance Liquid Chromatography (HPLC).

6.2.1. Materials and Equipment

Vulcanized rubber sample

Solvent for extraction (e.g., acetonitrile, methanol with ascorbic acid to prevent degradation)

Ultrasonic bath or Soxhlet extractor

Syringe filters (0.45 pum)

HPLC system with a UV or fluorescence detector

C18 reverse-phase HPLC column

Ethoxyquin analytical standard

Mobile phase (e.g., acetonitrile/water mixture with a buffer)
6.2.2. Sample Preparation
o A known weight of the vulcanized rubber sample is finely cut or ground.

e The sample is placed in a flask with a measured volume of the extraction solvent.
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» The mixture is subjected to ultrasonic extraction or Soxhlet extraction for a sufficient time to
ensure complete extraction of ethoxyquin.

e The extract is cooled to room temperature and filtered through a 0.45 pum syringe filter into
an HPLC vial.

6.2.3. HPLC Analysis

e Instrument Setup: The HPLC system is equilibrated with the mobile phase. The detector is
set to the appropriate wavelength for ethoxyquin detection (e.g., UV at ~224 nm or
fluorescence with excitation at ~360 nm and emission at ~435 nm).

o Calibration: A calibration curve is generated by injecting standard solutions of ethoxyquin of
known concentrations.

o Sample Analysis: The prepared sample extract is injected into the HPLC system.

e Quantification: The concentration of ethoxyquin in the sample is determined by comparing
the peak area of the sample with the calibration curve.

Conclusion

Ethoxyquin remains a highly effective and widely used antioxidant in the rubber industry,
offering excellent protection against thermo-oxidative degradation and thereby extending the
service life of rubber products. Its efficacy is rooted in its ability to efficiently scavenge the free
radicals that propagate the degradation of rubber polymers. While its interaction with the
vulcanization process is generally not detrimental, its primary benefit lies in the preservation of
mechanical properties during aging. However, the formation of degradation products,
particularly the potentially mutagenic quinone imine, and the environmental fate of leached
ethoxyquin and its metabolites from products such as tires, are important considerations that
necessitate ongoing research and responsible product stewardship. A thorough understanding
of its chemistry, performance, and potential environmental impact is crucial for its continued
and safe application in the rubber industry.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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